Cas no 2137746-94-0 (Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy-)

• Product Name: Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy-
• CAS No: 2137746-94-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5297589
• Update Time: 2025-10-28

Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy-

• Inchi： 1S/C12H23NO3/c1-16-9-7-12(15)13-8-6-10-4-2-3-5-11(10)14/h10-11,14H,2-9H2,1H3,(H,13,15)
• InChI Key： HVZWDUSDUYAYCM-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC1O)(=O)CCOC

Additional information on Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy-

Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- (CAS No. 2137746-94-0): An Overview

Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- (CAS No. 2137746-94-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- is a propanamide derivative with a molecular formula of C₁₃H₂₅NO₃. The compound features a cyclohexane ring with a hydroxyl group and an ethylamine moiety attached to the nitrogen atom of the amide group. Additionally, a methoxy group is present on the propanamide backbone. These structural elements contribute to the compound's unique chemical and biological properties.

The presence of the hydroxyl group and the methoxy substituent imparts significant polarity to the molecule, enhancing its solubility in polar solvents such as water and ethanol. The cyclohexane ring provides structural rigidity, which can influence the compound's conformational flexibility and binding interactions with biological targets.

Synthesis Methods

The synthesis of Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- typically involves several steps, each designed to introduce specific functional groups and ensure high yields and purity. One common approach is to start with a cyclohexanol derivative, which undergoes selective oxidation to form the corresponding cyclohexanone. This intermediate is then reacted with an amino alcohol to form the desired amide bond. Finally, methylation of the propanamide backbone completes the synthesis.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For example, researchers have explored the use of catalytic systems that minimize waste generation and reduce energy consumption. These methods not only improve the sustainability of the synthesis process but also enhance the overall efficiency and scalability.

Biological Activity and Therapeutic Potential

Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways.

In addition to its anti-inflammatory properties, Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- has demonstrated promising antitumor activity in preclinical studies. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have potential as a novel anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation of Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- in clinical settings. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions such as chronic pain and cancer. These trials aim to provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of the compound.

Beyond its therapeutic applications, there is growing interest in exploring the use of Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- as a tool for studying biological processes at a molecular level. Its ability to selectively modulate specific enzymes makes it a valuable probe for investigating signaling pathways and identifying new drug targets.

Conclusion

In summary, Propanamide, N-[2-(2-hydroxycyclohexyl)ethyl]-3-methoxy- (CAS No. 2137746-94-0) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure confers desirable properties that make it an attractive candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.